Cas no 81997-76-4 (Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate)

• Product Name: Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate
• CAS No: 81997-76-4
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• CID: 1806468
• Update Time: 2025-10-29

Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[(4S)-2,2-DiMethyl-1,3-dioxolan-4-yl]-2-Methyl-2-propenoic acid ethyl ester
• (S,E)-ethyl 3-(2,2-dimethyl-1,3-dioxolan-4-yl)-2-methylacrylate
• 3-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-acrylic acid ethyl ester
• ethyl (E)(S)-3-(2,2-dimethyl[1,3]dioxolane-4-yl)-2-methylacrylate
• Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate

• Inchi： 1S/C11H18O4/c1-5-13-10(12)8(2)6-9-7-14-11(3,4)15-9/h6,9H,5,7H2,1-4H3/b8-6+/t9-/m0/s1
• InChI Key： GYGMOLHWGMLEGA-ORZBULNSSA-N
• SMILES： O1[C@@H](/C=C(/C(=O)OCC)\C)COC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.082
• Boiling Point: 283 ºC
• Flash Point: 119 ºC

Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate Security Information

• Storage Condition：(BD291607)

Additional information on Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate

Comprehensive Analysis of Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate (CAS No. 81997-76-4)

The compound Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate (CAS No. 81997-76-4) is a highly specialized ester derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring an isopropylidenedioxy group and an ethyl ester moiety, makes it a valuable intermediate for the synthesis of complex molecules. Researchers and chemists are increasingly interested in this compound due to its potential in asymmetric synthesis and chiral building blocks.

One of the most searched questions in the field of organic chemistry is: "What are the applications of chiral esters in drug development?" This compound, with its (2E,4S) configuration, provides a perfect example of how chiral intermediates can influence the stereoselectivity of pharmaceutical agents. The isopropylidenedioxy protecting group is particularly noteworthy, as it enhances the stability of the molecule during synthetic transformations, a topic frequently discussed in modern synthetic methodologies.

In recent years, the demand for high-purity chiral compounds has surged, driven by advancements in enantioselective catalysis and green chemistry. Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate aligns with these trends, as it can be synthesized using environmentally friendly protocols. Its CAS No. 81997-76-4 is often referenced in patents and academic papers, highlighting its relevance in cutting-edge research.

Another hot topic in the scientific community is the role of protecting groups in multi-step synthesis. The isopropylidenedioxy group in this compound serves as a temporary shield for hydroxyl functionalities, enabling selective reactions at other sites of the molecule. This property is crucial for the construction of complex natural products and bioactive molecules, making 81997-76-4 a compound of interest for medicinal chemists.

From a commercial perspective, suppliers and manufacturers of fine chemicals are increasingly listing Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate in their catalogs, catering to the growing demand from academic and industrial laboratories. The compound's CAS number is often used as a unique identifier in procurement databases, ensuring accurate sourcing for research projects.

In summary, Ethyl (2E,4S)-4,5-Isopropylidenedioxy-2-methylpent-2-enoate (CAS No. 81997-76-4) represents a versatile and valuable tool in synthetic organic chemistry. Its applications span from asymmetric synthesis to the development of chiral pharmaceuticals, aligning with current trends in sustainable and precision chemistry. As research continues to evolve, this compound is poised to play an even greater role in the discovery of novel therapeutic agents and functional materials.